Cas no 300674-10-6 (2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid)

2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid is a benzofuran-derived carboxylic acid with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-methylbenzofuran core functionalized with an isopropoxycarbonyl group at the 3-position and an acetic acid moiety linked via an ether bond at the 5-position. This compound offers synthetic versatility due to its reactive carboxyl and ether groups, enabling further derivatization for drug discovery or material science applications. The isopropyl ester group enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. Its benzofuran scaffold is of interest due to its prevalence in biologically active molecules, making this intermediate valuable for medicinal chemistry studies.

2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid structure

300674-10-6 structure

Product Name:2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid

CAS No:300674-10-6

MF:C₁₅H₁₆O₆

MW:292.283945083618

CID:5859952

PubChem ID:854515

Update Time:2025-06-08

2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-((3-(isopropoxycarbonyl)-2-methylbenzofuran-5-yl)oxy)acetic acid
- 3-Benzofurancarboxylic acid, 5-(carboxymethoxy)-2-methyl-, 3-(1-methylethyl) ester
- 2-[(2-methyl-3-propan-2-yloxycarbonyl-1-benzofuran-5-yl)oxy]acetic acid
- 300674-10-6
- SR-01000109761
- Z275121446
- F0381-1914
- SR-01000109761-1
- EU-0074199
- Oprea1_594165
- AKOS001616587
- CCG-18054
- 2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid
- Inchi： 1S/C15H16O6/c1-8(2)20-15(18)14-9(3)21-12-5-4-10(6-11(12)14)19-7-13(16)17/h4-6,8H,7H2,1-3H3,(H,16,17)
- InChI Key： ARGFDNOGKMHRLJ-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(OCC(O)=O)C=C2C(C(OC(C)C)=O)=C1C

Computed Properties

Exact Mass: 292.09468823g/mol
Monoisotopic Mass: 292.09468823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 86Å²

Experimental Properties

Density: 1.276±0.06 g/cm3(Predicted)
Boiling Point: 434.8±40.0 °C(Predicted)
pka: 3.06±0.40(Predicted)

2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0381-1914-2μmol	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	2μmol	$57.0	2023-08-05
Life Chemicals	F0381-1914-5μmol	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	5μmol	$63.0	2023-08-05
Life Chemicals	F0381-1914-10μmol	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	10μmol	$69.0	2023-08-05
Life Chemicals	F0381-1914-20μmol	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	20μmol	$79.0	2023-08-05
Life Chemicals	F0381-1914-1mg	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	1mg	$54.0	2023-08-05
Life Chemicals	F0381-1914-2mg	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	2mg	$59.0	2023-08-05
Life Chemicals	F0381-1914-3mg	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	3mg	$63.0	2023-08-05
Life Chemicals	F0381-1914-4mg	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	4mg	$66.0	2023-08-05
Life Chemicals	F0381-1914-5mg	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	5mg	$69.0	2023-08-05
Life Chemicals	F0381-1914-10mg	2-({2-methyl-3-[(propan-2-yloxy)carbonyl]-1-benzofuran-5-yl}oxy)acetic acid	300674-10-6	90%+	10mg	$79.0	2023-08-05